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Compound of Interest

Compound Name: Zn(ll) Mesoporphyrin IX

Cat. No.: B15544939

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential safety and logistical
information for the proper disposal of Zn(ll) Mesoporphyrin IX, a natural porphyrin derivative
used in various research applications. Adherence to these procedures is critical to protect both
laboratory personnel and the environment.

Immediate Safety and Handling Precautions

When handling Zn(ll) Mesoporphyrin IX, it is crucial to follow standard laboratory safety
protocols. This includes wearing appropriate personal protective equipment (PPE) such as
safety goggles, gloves, and a lab coat. All handling should be performed in a well-ventilated
area or under a chemical fume hood. In case of accidental contact, rinse the affected area with
copious amounts of water. If swallowed, seek immediate medical attention and show the safety
data sheet to the attending physician.

Storage: Store Zn(ll) Mesoporphyrin IX at room temperature, protected from light.[1] For long-
term storage, temperatures of -20°C are recommended.[2][3]

Hazard Profile and Regulatory Information

Different suppliers may provide varying hazard classifications. For instance, one safety data
sheet for a related compound indicates it is toxic if swallowed and very toxic to aquatic life with
long-lasting effects. Conversely, another SDS for a similar zinc porphyrin compound states it is
not classified as a hazardous substance.[4] Given this potential discrepancy, it is prudent to
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handle Zn(ll) Mesoporphyrin IX as a hazardous substance and to consult the specific safety

data sheet provided by the supplier.

Property Data Source
Chemical Name Zn(Il) Mesoporphyrin IX [1]
CAS Number 14354-67-7 [1]
Molecular Formula C34H36N4042Zn [1][5]
Molecular Weight ~630.08 g/mol [1][6]
Purity >95% [1][5][6]
Appearance Solid N/A
Storage Room temperature, protect 1]

from light; -20°C for long-term

Hazard Statements

Toxic if swallowed. Very toxic
to aquatic life with long lasting

effects.

Precautionary Statements

Wash skin thoroughly after
handling. Do not eat, drink or
smoke when using this
product. Avoid release to the
environment. If swallowed:
Immediately call a POISON
CENTER/doctor. Collect
spillage. Store locked up.
Dispose of contents/container
to an approved waste disposal

plant.

Step-by-Step Disposal Protocol

The primary method for the disposal of Zn(ll) Mesoporphyrin IX and its containers is through

an approved waste disposal plant. Do not dispose of this chemical into the environment or

down the drain.
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Experimental Protocol for Waste Neutralization (if applicable and permitted by local
regulations):

Note: This is a general guideline. Always consult your institution's environmental health and
safety (EHS) office for specific protocols.

» Small Spills: For minor spills, mechanically pick up the solid material.[4] Place the collected
material into a designated, labeled hazardous waste container. Avoid generating dust.

» Contaminated Materials: Any materials that come into contact with Zn(ll) Mesoporphyrin IX,
such as pipette tips, gloves, and paper towels, should be considered contaminated and
disposed of as hazardous waste.

e Unused Product: Unused Zn(ll) Mesoporphyrin IX should be disposed of in its original
container or a suitable, labeled hazardous waste container.

o Waste Collection: All waste containing Zn(ll) Mesoporphyrin IX must be collected by a
licensed hazardous waste disposal company. Ensure that the waste is properly segregated
and labeled according to your institution's and local regulations.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Zn(ll)
Mesoporphyrin IX.
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Start: Zn(Il) Mesoporphyrin IX Wast@

Consult Supplier's Safety Data Sheet (SDS)

Is it classified as hazardous?

No
(Proceed with caution)

Treat as Hazardous Waste Follow Institutional Guidelines for Non-Hazardous Chemical Waste
Wear Appropriate PPE (Gloves, Goggles, Lab Coat)

Segregate Waste (Solid, Liquid, Sharps)

Label Waste Container Clearly
(Name, Hazard, Date)

Store in a Designated, Secure Area

Arrange for Pickup by Certified
Hazardous Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Zn(ll) Mesoporphyrin IX.
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By following these procedures, researchers can ensure the safe handling and disposal of Zn(ll)
Mesoporphyrin IX, contributing to a secure and environmentally responsible laboratory
setting. Always prioritize safety and consult with your institution's EHS department for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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